Cas no 1710696-05-1 (5-Ethanesulfonyl-4-(4-nitro-phenyl)-[1,2,3]thiadiazole)

• Product Name: 5-Ethanesulfonyl-4-(4-nitro-phenyl)-[1,2,3]thiadiazole
• CAS No: 1710696-05-1
• MF: C₁₀H₉N₃O₄S₂
• MW: 299.326159238815
• CID: 5162020
• Update Time: 2025-05-22

5-Ethanesulfonyl-4-(4-nitro-phenyl)-[1,2,3]thiadiazole Chemical and Physical Properties

Names and Identifiers

• 5-Ethanesulfonyl-4-(4-nitro-phenyl)-[1,2,3]thiadiazole

• Inchi： 1S/C10H9N3O4S2/c1-2-19(16,17)10-9(11-12-18-10)7-3-5-8(6-4-7)13(14)15/h3-6H,2H2,1H3
• InChI Key： KKFPXCOMZXNCCQ-UHFFFAOYSA-N
• SMILES： S1C(S(CC)(=O)=O)=C(C2=CC=C([N+]([O-])=O)C=C2)N=N1

Additional information on 5-Ethanesulfonyl-4-(4-nitro-phenyl)-[1,2,3]thiadiazole

Comprehensive Overview of 5-Ethanesulfonyl-4-(4-nitro-phenyl)-[1,2,3]thiadiazole (CAS No. 1710696-05-1)

The compound 5-Ethanesulfonyl-4-(4-nitro-phenyl)-[1,2,3]thiadiazole (CAS No. 1710696-05-1) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a thiadiazole core substituted with an ethanesulfonyl group and a 4-nitrophenyl moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, in a selective manner.

In recent years, the demand for novel sulfur-containing compounds like 5-Ethanesulfonyl-4-(4-nitro-phenyl)-[1,2,3]thiadiazole has surged, driven by their versatility in drug discovery. The nitro group in its structure is often associated with electron-withdrawing properties, which can enhance the compound's reactivity in synthetic pathways. This characteristic is particularly valuable in the development of antimicrobial agents and anti-inflammatory drugs, topics that are currently trending in scientific communities and frequently searched in academic databases.

From a synthetic chemistry perspective, the [1,2,3]thiadiazole ring system is known for its stability and ability to participate in diverse chemical reactions. The incorporation of an ethanesulfonyl group further augments its solubility and bioavailability, making it a preferred choice for medicinal chemistry applications. Recent studies have explored its role in cancer research, where it has shown inhibitory effects on specific protein kinases, a hot topic in oncology-related searches.

The compound's CAS No. 1710696-05-1 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory filings. Its molecular formula and weight are critical for researchers performing quantitative structure-activity relationship (QSAR) studies, a methodology frequently queried in AI-driven research tools. Additionally, the 4-nitrophenyl substituent is often discussed in forums focusing on organic synthesis optimization, as it can influence reaction kinetics and product yields.

Environmental and safety considerations are also paramount when working with 5-Ethanesulfonyl-4-(4-nitro-phenyl)-[1,2,3]thiadiazole. While it is not classified as hazardous under standard guidelines, proper handling protocols are recommended to mitigate risks associated with nitroaromatic compounds. This aligns with the growing public interest in green chemistry and sustainable laboratory practices, which dominate search engine queries in the scientific sector.

In summary, 5-Ethanesulfonyl-4-(4-nitro-phenyl)-[1,2,3]thiadiazole (CAS No. 1710696-05-1) represents a cutting-edge compound with broad applicability in life sciences. Its structural features and functional groups make it a subject of ongoing research, particularly in areas like drug design, materials science, and chemical biology. As interest in heterocyclic chemistry continues to rise, this compound is poised to play a pivotal role in future innovations.